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Compound of Interest

Compound Name: GS-462808

Cat. No.: B15494544

Disclaimer: Specific safety, handling, and disposal information for the investigational compound
GS-462808 is not publicly available. The development of GS-462808 was discontinued due to
observations of liver lesions in pre-clinical toxicology studies in rats. Therefore, this compound
should be handled as a potentially toxic substance with unknown hazards. The following
guidelines are based on general best practices for handling hazardous research chemicals and
should be supplemented by a thorough risk assessment conducted by qualified personnel
within your institution.

This guide provides essential, immediate safety and logistical information, including operational
and disposal plans for handling GS-462808 in a laboratory setting.

Data Presentation

Due to the limited public information on GS-462808, a comprehensive quantitative data table
on its physicochemical properties is not available. The available information is summarized
below.
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Property Data
Molecular Formula C20H18N6Oa
Mechanism of Action Late Sodium Current Inhibitor

Associated with liver lesions in rat toxicology

Known Hazards ]
studies.

) ) Not publicly available (e.qg., boiling point, melting
Physicochemical Data )
point, vapor pressure, etc.).

Personal Protective Equipment (PPE)

A risk assessment is required to determine the specific PPE needed for the tasks to be
performed.[1] However, the minimum recommended PPE for handling GS-462808 includes:

» Body Protection: A flame-resistant lab coat is recommended.[2][3] For tasks with a high risk
of splashes, a chemically resistant apron over the lab coat should be considered.

e Eye and Face Protection: Safety glasses meeting ANSI Z87.1 standards are the minimum
requirement.[1][2] Chemical splash goggles are highly recommended, especially when
handling solutions.[2] A face shield worn over safety glasses or goggles is necessary when
there is a significant splash hazard.[1][2]

o Hand Protection: Chemically resistant gloves are mandatory.[4] Since the compatibility of
specific glove materials with GS-462808 is unknown, it is prudent to use gloves with broad
chemical resistance. Double gloving (wearing two pairs of nitrile gloves) or wearing a more
robust glove over a disposable one may be appropriate.[1] Gloves should be inspected
before use and changed immediately if contaminated.[5]

o Foot Protection: Closed-toe shoes are required in all laboratory settings.[2][3]

Operational Plan: Step-by-Step Guidance for Safe
Handling

1. Preparation and Planning:
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Before any work begins, a comprehensive risk assessment and a detailed standard
operating procedure (SOP) should be developed and approved.

Ensure all personnel are trained on the potential hazards and the specific handling
procedures outlined in the SOP.[6]

Locate and verify the functionality of all safety equipment, including safety showers, eyewash
stations, fire extinguishers, and spill kits.[7]

. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

The compound should be stored in a well-ventilated, designated area, away from
incompatible materials.

Label the container clearly with the chemical name, known hazards, and date of receipt.[7]

. Handling and Use:

All handling of solid GS-462808 and preparation of its solutions should be conducted in a
certified chemical fume hood to minimize inhalation exposure.[7][8]

Use equipment and glassware that are clean and in good condition to prevent accidental
spills or reactions.[5]

Avoid skin contact with the chemical at all times.[7]

Do not eat, drink, or apply cosmetics in the laboratory.[5]

Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.[7][9]

. Spill Management:

In case of a spill, evacuate the immediate area and alert others.
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Follow the established spill cleanup procedure outlined in your laboratory's chemical hygiene
plan.

Use appropriate PPE during spill cleanup.

Collect the spilled material and any contaminated absorbent materials in a sealed, labeled
container for hazardous waste disposal.

Disposal Plan

All waste containing GS-462808 must be treated as hazardous waste.

w

. Waste Segregation and Collection:

Segregate waste streams to avoid mixing incompatible chemicals.[10]

Collect solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a dedicated,
clearly labeled hazardous waste container.[11][12]

Collect liquid waste in a separate, compatible, and clearly labeled hazardous waste
container.[12]

Sharps, such as needles and contaminated glassware, must be disposed of in a designated
sharps container.[11]

. Labeling and Storage of Waste:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name of the contents, and the associated hazards.[13][14]

Keep waste containers securely closed except when adding waste.[14]

Store waste containers in a designated, well-ventilated secondary containment area until
they are collected for disposal.

. Final Disposal:
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» Disposal of chemical waste must be handled by a licensed hazardous waste disposal service
in accordance with all local, state, and federal regulations.[13][15] Do not dispose of GS-
462808 down the drain or in the regular trash.[16]

Experimental Workflow and Safety Diagram

The following diagram illustrates the general workflow for safely handling a potentially
hazardous research chemical like GS-462808.
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Caption: Workflow for Safe Handling of Potentially Hazardous Research Chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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